Cas no 2228936-33-0 (3-(6-bromopyridin-2-yl)-2-oxopropanoic acid)

• Product Name: 3-(6-bromopyridin-2-yl)-2-oxopropanoic acid
• CAS No: 2228936-33-0
• MF: C₈H₆BrNO₃
• MW: 244.042141437531
• CID: 6122910
• PubChem ID: 165669264
• Update Time: 2025-08-04

3-(6-bromopyridin-2-yl)-2-oxopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(6-bromopyridin-2-yl)-2-oxopropanoic acid
• 2228936-33-0
• EN300-1918379

• Inchi： 1S/C8H6BrNO3/c9-7-3-1-2-5(10-7)4-6(11)8(12)13/h1-3H,4H2,(H,12,13)
• InChI Key： HBEMRYHTNLXLCW-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(CC(C(=O)O)=O)=N1

Computed Properties

• Exact Mass: 242.95311g/mol
• Monoisotopic Mass: 242.95311g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 67.3Ų

Additional information on 3-(6-bromopyridin-2-yl)-2-oxopropanoic acid

3-(6-Bromopyridin-2-yl)-2-Oxopropanoic Acid: A Comprehensive Overview

The compound 3-(6-bromopyridin-2-yl)-2-oxopropanoic acid (CAS No. 2228936-33-0) is a fascinating molecule with significant potential in various fields of chemistry and pharmacology. This compound, characterized by its unique structure, has garnered attention due to its versatile applications and promising biological activities. In this article, we delve into the properties, synthesis, applications, and recent advancements related to this compound.

Structure and Properties: The molecular structure of 3-(6-bromopyridin-2-yl)-2-oxopropanoic acid consists of a pyridine ring substituted with a bromine atom at the 6-position and an acetic acid moiety attached via a methylene group. This arrangement imparts the compound with distinct electronic and steric properties, making it suitable for various chemical transformations. The presence of the pyridine ring contributes to aromatic stability, while the carboxylic acid group introduces acidity and reactivity. Recent studies have highlighted the importance of such structural features in determining the compound's biological activity.

Synthesis and Characterization: The synthesis of 3-(6-bromopyridin-2-yl)-2-oxopropanoic acid involves a series of well-established organic reactions. Typically, the starting material is bromopyridine, which undergoes nucleophilic substitution or coupling reactions to introduce the acetic acid moiety. Modern synthetic strategies often employ catalytic methods to enhance efficiency and selectivity. Advanced characterization techniques, such as NMR spectroscopy and mass spectrometry, have been instrumental in confirming the purity and structure of this compound.

Applications in Pharmacology: One of the most promising aspects of 3-(6-bromopyridin-2-yl)-2-oxopropanoic acid lies in its potential as a lead compound in drug discovery. Recent research has explored its role as an inhibitor of key enzymes involved in diseases such as cancer and inflammation. For instance, studies have demonstrated its ability to modulate kinase activity, making it a candidate for anti-cancer therapies. Additionally, its anti-viral properties have been investigated, highlighting its potential in combating emerging viral pathogens.

Toxicological Considerations: As with any chemical entity intended for therapeutic use, understanding the toxicological profile of 3-(6-bromopyridin-2-yl)-2-oxopropanoic acid is crucial. Preliminary toxicity studies indicate that the compound exhibits low acute toxicity; however, long-term effects require further investigation. Researchers are currently exploring its metabolism pathways and potential for bioaccumulation to ensure safe therapeutic use.

Future Directions: The future of 3-(6-bromopyridin-2-yl)-2-oxopropanoic acid looks bright as ongoing research continues to uncover new applications and optimize its properties. Collaborative efforts between chemists and biologists are paving the way for novel drug delivery systems that enhance bioavailability while minimizing side effects. Furthermore, computational modeling techniques are being employed to predict optimal dosing regimens based on pharmacokinetic data.

In conclusion, 3-(6-bromopyridin-2-yl)-2-Oxopropanoic Acid (CAS No. 2228936) stands at the forefront of chemical innovation with its diverse applications and promising biological profile. As research progresses, this compound is expected to play an increasingly significant role in advancing medical treatments and chemical technologies.